Cas no 1125-25-3 (Benzenethiosulfonic acid s-methyl ester)

• Product Name: Benzenethiosulfonic acid s-methyl ester
• CAS No: 1125-25-3
• MF: C₇H₈O₂S₂
• MW: 188.267219543457
• CID: 2170795
• PubChem ID: 10899407
• Update Time: 2025-04-21

Benzenethiosulfonic acid s-methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenethiosulfonic acid s-methyl ester
• methylsulfanylsulfonylbenzene
• 1125-25-3
• S-methyl benzenethiosulfonate
• DTXSID80447631
• DTXCID80398452
• SCHEMBL5166440
• Benzenesulfonothioic acid, S-methyl ester
• S-methyl benzenesulfonothioate
• OUIUETPSTFDLHC-UHFFFAOYSA-N

• Inchi： 1S/C7H8O2S2/c1-10-11(8,9)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： OUIUETPSTFDLHC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)SC

Computed Properties

• Exact Mass: 187.99657184Da
• Monoisotopic Mass: 187.99657184Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds